Trimethyl-[(2,3,6-trihydroxyphenyl)methyl]azanium

• Molecular Formula: C10H16NO3+
• Molecular Weight: 198.24 g/mol
• IUPAC Name: trimethyl-[(2,3,6-trihydroxyphenyl)methyl]azanium
• InChI: InChI=1S/C10H15NO3/c1-11(2,3)6-7-8(12)4-5-9(13)10(7)14/h4-5H,6H2,1-3H3,(H2-,12,13,14)/p+1
• InChI Key: LOWSAKFPXDAIRC-UHFFFAOYSA-O
• Canonical SMILES: C[N+](C)(C)CC1=C(C=CC(=C1O)O)O
• Synonyms: 4-HTMC; 4-hydroxy-3-((trimethylammonio)methyl)catechol

Description

Trimethyl-[(2,3,6-trihydroxyphenyl)methyl]azanium is a chemical compound with the molecular formula C10H16NO3+. It is known for its unique structure, which includes a trimethylammonium group attached to a trihydroxyphenylmethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Trimethyl-[(2,3,6-trihydroxyphenyl)methyl]azanium typically involves the reaction of 2,3,6-trihydroxybenzaldehyde with trimethylamine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pH, are carefully monitored to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process is optimized for efficiency, with considerations for cost-effectiveness and environmental impact. Industrial methods may also include purification steps such as crystallization or chromatography to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

Trimethyl-[(2,3,6-trihydroxyphenyl)methyl]azanium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into different hydroquinone forms.

Substitution: It can participate in nucleophilic substitution reactions, where the trimethylammonium group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as sodium borohydride for reduction, and nucleophiles like sodium hydroxide for substitution reactions. The conditions for these reactions vary, with temperature, solvent, and pH being critical factors .

Major Products

The major products formed from these reactions include various quinone and hydroquinone derivatives, which have distinct chemical and physical properties. These products are often used as intermediates in further chemical synthesis .

Scientific Research Applications

Trimethyl-[(2,3,6-trihydroxyphenyl)methyl]azanium has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in certain reactions.

Biology: The compound has been studied for its potential antioxidant properties and its role in cellular signaling pathways.

Medicine: Research has explored its potential as a therapeutic agent for various diseases, including its use in drug delivery systems.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Trimethyl-[(2,3,6-trihydroxyphenyl)methyl]azanium involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets, leading to changes in cellular processes. For example, its antioxidant properties are attributed to its ability to scavenge free radicals and reduce oxidative stress .

Comparison with Similar Compounds

Similar Compounds

4-Hydroxy-3-[(trimethylammonio)methyl]catechol: Similar in structure but with different functional groups.

N,N,N-Trimethyl-2,3,6-trihydroxybenzenemethanaminium: Another compound with a similar core structure but different substituents.

Uniqueness

Trimethyl-[(2,3,6-trihydroxyphenyl)methyl]azanium is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.